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Compound of Interest

Compound Name: 3,5,7-Trimethyldecane

Cat. No.: B1603844 Get Quote

Essential Safety and Handling Guide for 3,5,7-
Trimethyldecane
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 3,5,7-Trimethyldecane (CAS No. 127996-02-5). Adherence to these procedures is

vital for ensuring a safe laboratory environment.[1]

Hazard Summary and Chemical Properties
3,5,7-Trimethyldecane is a flammable aliphatic hydrocarbon.[2] While a specific Safety Data

Sheet (SDS) for this isomer is not readily available, data for similar branched alkanes indicates

that the primary hazards are flammability and aspiration toxicity.[2] Inhalation of vapors may

cause respiratory irritation, and prolonged skin contact can lead to dryness or irritation.[2][3]

Physicochemical Data for Structurally Similar Alkanes:
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Property Value Source

Molecular Formula C13H28 [1]

Molecular Weight 184.36 g/mol [1]

Boiling Point
~174 °C (for a similar C10

alkane)

Density
~0.73 g/cm³ (for a similar C10

alkane)

Flash Point
Flammable (expected to be <

60°C)
[2]

Vapor Pressure Data not available

Personal Protective Equipment (PPE) Protocol
A systematic approach to PPE selection is critical. The following table outlines the

recommended PPE for handling 3,5,7-Trimethyldecane.

Recommended Personal Protective Equipment:
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Body Part PPE Recommendation
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended for protection

against aliphatic hydrocarbons.

[4][5] Always inspect gloves for

tears or punctures before use.

For incidental contact,

disposable nitrile gloves are

suitable; for extended contact,

heavier-duty gloves should be

used.[4] Never reuse

disposable gloves.[4]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Eye protection should meet

ANSI Z87.1 standards.[6]

Goggles provide a more

secure shield against

splashes.[6] A face shield

should be used in conjunction

with glasses or goggles.[7]

Body
Flame-retardant lab coat or

coveralls.

Clothing should be made of a

material that does not readily

ignite and does not absorb

flammable liquids.[8] Consider

wearing a chemically resistant

apron for splash protection.

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary for high

vapor concentrations or spills.

Work should be conducted in a

chemical fume hood to

minimize inhalation exposure.

[9] If a respirator is needed, a

full-facepiece air-purifying

respirator with organic vapor

cartridges is appropriate.[9]
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Feet
Closed-toe shoes made of a

chemical-resistant material.

Footwear should protect

against spills and falling

objects.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 3,5,7-Trimethyldecane in a well-ventilated area, preferably within

a certified chemical fume hood.[9]

Ignition Sources: Keep away from open flames, sparks, and other sources of ignition.[2] Use

explosion-proof electrical equipment.[2]

Grounding: Ground and bond containers when transferring material to prevent static

electricity buildup.[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[10]

Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation to disperse vapors.

Contain: Use a non-combustible absorbent material like sand or earth to contain the spill.

Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.

Decontaminate: Clean the spill area with soap and water.

Disposal Plan:

3,5,7-Trimethyldecane is a non-halogenated hydrocarbon and should be disposed of as

hazardous waste.
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Waste Collection: Collect waste in a clearly labeled, sealed container. Do not mix with other

waste streams, especially chlorinated solvents.[11]

Labeling: The container must be accurately labeled as "Flammable Liquid" and include the

chemical name.[11]

Storage of Waste: Store waste containers in a designated, well-ventilated, and fire-safe area,

away from ignition sources.[11]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[12]

Do not dispose of down the drain or in regular trash.[13]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling 3,5,7-Trimethyldecane.
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Hazard Assessment

PPE Selection

Verification & Use

Start: Handling 3,5,7-Trimethyldecane

Assess Task:
- Quantity
- Duration

- Potential for Splash/Aerosol

Hand Protection:
Nitrile or Neoprene Gloves

Eye/Face Protection:
Safety Glasses/Goggles

(Face Shield if splash risk)

Body Protection:
Flame-Retardant Lab Coat

Respiratory Protection:
Work in Fume Hood

(Respirator for spills/high conc.)

Inspect PPE for damage

Don PPE Correctly

Proceed with Work

Click to download full resolution via product page

Caption: PPE selection workflow for handling 3,5,7-Trimethyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.guidechem.com/encyclopedia/3-5-7-trimethyl-decan-dic3115755.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10836%20English%20SDS%20US.pdf
https://biogenex.com/wp-content/uploads/sheets/931-HK584.pdf
https://ehs.berkeley.edu/glove-selection-guide
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.bp.com/content/dam/bp/country-sites/en_us/united-states/home/documents/products-and-services/pipelines/announcements/ppe-policy.pdf
https://simplesolvents.com/simple-solvents-blog/disposal-of-solvents/
https://int-enviroguard.com/blog/flammable-and-combustible-liquids-safety-measures-and-ppe/
https://phenomenex.blob.core.windows.net/documents/8d441d08-1906-4b7a-ab46-56052e45fd2e.pdf
https://www.fishersci.com/store/msds?partNumber=AC421985000&countryCode=US&language=en
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/disposal-of-waste-solvents/
https://ecolink.com/info/how-to-dispose-of-solvents/
https://cool.culturalheritage.org/waac/wn/wn06/wn06-2/wn06-205.html
https://www.benchchem.com/product/b1603844#personal-protective-equipment-for-handling-3-5-7-trimethyldecane
https://www.benchchem.com/product/b1603844#personal-protective-equipment-for-handling-3-5-7-trimethyldecane
https://www.benchchem.com/product/b1603844#personal-protective-equipment-for-handling-3-5-7-trimethyldecane
https://www.benchchem.com/product/b1603844#personal-protective-equipment-for-handling-3-5-7-trimethyldecane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1603844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

